10.1039/C2RA21858E | Self-assembled nanostructures of Ag6[PV3Mo9O40] with N-donor ligands and their catalytic activity†

Self-assembled nanostructures of Ag6[PV3Mo9O40] with N-donor ligands and their catalytic activity†

RSC Advances Pub Date: 2012-10-18 DOI: 10.1039/C2RA21858E

Abstract

Four types of nanostructures were obtained by self-assembly of Ag₆[PV₃Mo₉O₄₀] with N-donor ligands. Monodentate ligands lead to zero-dimensional nanostructures (nanoparticles). Linear didentate bridging ligands result in linear nanorods. Planar didentate chelating ligands develop two-dimensional nanostructures (nanosheets). Nonplanar didentate chelating ligands produce a transition morphology between nanorods and nanosheets. Kinetically driven (U_total(x) < 0) self-assembly processes lead to structures with less defined shapes. Thermodynamically driven self-assembly (U_total(x) is close to zero) produces ordered nanostructures. It is demonstrated that these nanocomposites are active catalysts for activating molecular oxygen under mild conditions.

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